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Compound of Interest

Compound Name: Gka-50

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of Gka-
50, a potent glucokinase activator. Adherence to these guidelines is crucial for ensuring the
integrity and activity of the compound in experimental settings.

Introduction

Gka-50 is a small molecule activator of glucokinase (GK), a key enzyme in glucose
metabolism.[1][2][3] By allosterically activating GK, Gka-50 enhances glucose sensing in
pancreatic [3-cells, leading to increased insulin secretion in a glucose-dependent manner.[4][5]
[6] It has been shown to significantly reduce plasma glucose levels in animal models of
diabetes.[1][4][5] These properties make Gka-50 a valuable tool for research in diabetes,
metabolic disorders, and insulin signaling pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Gka-50 is presented in Table 1. This
information is essential for accurate stock solution preparation and experimental design.
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Property Value Reference
Molecular Weight 464.51 g/mol [1107]
Formula C26H28N206 [1]

CAS Number 851884-87-2 [1]

Purity >98% (HPLC) [1][2]
Appearance White to off-white solid [4]
Solubility Soluble to 100 mM in DMSO [1112][3]

Table 1: Chemical and Physical Properties of Gka-50.

Stock Solution Preparation

The following protocol outlines the steps for preparing a high-concentration stock solution of
Gka-50. It is critical to use anhydrous, high-purity dimethyl sulfoxide (DMSO) to ensure
complete dissolution and stability of the compound.

Materials:

o Gka-50 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber glass vials or polypropylene tubes
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

» Ultrasonic bath (optional, for enhancing solubility)

Protocol:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.rndsystems.com/products/gka-50_5133
https://cymitquimica.com/products/3D-BG167877/gka-50/
https://www.rndsystems.com/products/gka-50_5133
https://www.rndsystems.com/products/gka-50_5133
https://www.rndsystems.com/products/gka-50_5133
https://www.tocris.com/products/gka-50_5133
https://www.medchemexpress.com/gka50.html
https://www.rndsystems.com/products/gka-50_5133
https://www.tocris.com/products/gka-50_5133
https://www.tocris.com/cn/products/gka-50_5133
https://www.benchchem.com/product/b041499?utm_src=pdf-body
https://www.benchchem.com/product/b041499?utm_src=pdf-body
https://www.benchchem.com/product/b041499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Equilibrate Gka-50: Allow the vial of Gka-50 powder to reach room temperature before
opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of Gka-50 powder using a calibrated
analytical balance in a chemical fume hood.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the Gka-50 powder. For
example, to prepare a 10 mM stock solution, add the appropriate volume of DMSO as
indicated in Table 2.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, brief sonication in an ultrasonic water bath can aid dissolution.[5][8]
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber glass vials or polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots
at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).[4][8]

Table 2: Volumes of DMSO for Preparing Gka-50 Stock Solutions.

Volume of DMSO

Desired Stock Volume of DMSO Volume of DMSO
. per 10 mg of Gka-
Concentration per 1 mg of Gka-50 per 5 mg of Gka-50 -
1 mM 2.15 mL 10.76 mL 21.53 mL
5mM 0.43 mL 2.15mL 4.31 mL
10 mM 0.22 mL 1.08 mL 2.15mL
50 mM 0.04 mL 0.22 mL 0.43 mL

Calculations are based on a molecular weight of 464.51 g/mol . Batch-specific molecular
weights may vary slightly.[2]

Experimental Workflow
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The following diagram illustrates a typical workflow for utilizing the Gka-50 stock solution in a
cell-based assay.

Experimental Workflow for Gka-50 Application
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Caption: A generalized workflow for using Gka-50 in cell culture experiments.

Mechanism of Action and Signaling Pathway

Gka-50 activates glucokinase, which in pancreatic (3-cells, increases the rate of glucose
metabolism. This leads to a rise in the ATP/ADP ratio, closure of ATP-sensitive potassium
(KATP) channels, membrane depolarization, and subsequent influx of calcium (Caz*),
ultimately triggering insulin exocytosis. In addition, Gka-50 has been shown to promote (-cell
proliferation and prevent apoptosis through the upregulation of insulin receptor substrate-2
(IRS-2) and activation of protein kinase B (PKB/Akt).[9]

Gka-50 Signaling Pathway in Pancreatic B-Cells

1 Cell Survival &
Proliferation

1 PKBIAKL
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Caption: Gka-50's mechanism of action leading to insulin secretion and cell survival.

Safety and Handling

Gka-50 is intended for laboratory research use only.[1] Standard laboratory safety precautions
should be followed. This includes wearing appropriate personal protective equipment (PPE)
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such as gloves, a lab coat, and safety glasses. Work with the compound in a well-ventilated
area or a chemical fume hood. In case of contact with skin or eyes, rinse immediately with
plenty of water. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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